Cas no 19095-82-0 ( )

• Product name: &nbsp
• CAS No: 19095-82-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 907762
• PubChem ID: 329149

  Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(3-methylphenyl)urea
• NSC-310278
• 19095-82-0
• DTXSID50317059
• DS-002815
• NSC310278
• AKOS003408883
• STK977165
• N-cyclohexyl-N'-(3-methylphenyl)urea
• SCHEMBL15975491
•  

• Inchi： InChI=1S/C14H20N2O/c1-11-6-5-9-13(10-11)16-14(17)15-12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8H2,1H3,(H2,15,16,17)
• InChI Key： HCMVYMNNVUNYNW-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)NC(=O)NC2CCCCC2

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas